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Compound of Interest

2-phenoxyethyl 1H-indazole-3-
Compound Name:

carboxylate
CAS No.: 763098-07-3
Cat. No.: B12517669

Get Quote

Part 1: Executive Summary & Chemical Identity[1][2]

2-phenoxyethyl 1H-indazole-3-carboxylate is a specialized ester derivative of the 1H-
indazole-3-carboxylic acid scaffold.[1][2] Indazole-3-carboxylates are critical intermediates in
the synthesis of bioactive molecules, including anti-emetic agents (e.g., Granisetron analogs),
anti-inflammatory drugs, and synthetic cannabinoid precursors.[3]

Unlike the widely characterized methyl or ethyl esters, the 2-phenoxyethyl ester incorporates a
bulky, lipophilic glycol ether side chain.[3] This structural modification significantly alters the
crystal lattice energy, solubility profile, and thermal properties compared to its lower-molecular-
weight analogs.[1][2][3]

Chemical Identity Table[1][2][4][5]
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Property Data

Chemical Name 2-phenoxyethyl 1H-indazole-3-carboxylate
CAS Number 763098-07-3

Molecular Formula C16H14N203

Molecular Weight 282.30 g/mol

Core Scaffold 1H-Indazole

Functional Group Carboxylate Ester (Phenoxyethyl)
Predicted Boiling Point 499.9 £ 25.0 °C (at 760 mmHg)

Physical State Solid (Crystalline)

Part 2: Melting Point Analysis & Structural Logic[1]
[2]

The Data Gap and Reference Standards

While the melting points of simple indazole esters are well-documented in primary literature,
the experimental melting point of the specific 2-phenoxyethyl derivative (CAS 763098-07-3) is
not standardized in open-access spectral databases.[1][2] Consequently, researchers must rely
on comparative structural analysis and primary determination.[3]

Reference Standard: Methyl 1H-indazole-3-carboxylate (CAS 43120-28-1)[1][2][4][5]
e Melting Point: 162-163 °C[1][2][4]

o Structural Note: High melting point due to efficient pi-stacking of the planar indazole core and
the small methyl group allowing tight packing.[1][2]

Structural Impact on Melting Point

The substitution of the methyl group with a 2-phenoxyethyl moiety introduces two competing
physical effects:

© 2026 BenchChem. All rights reserved. 2/7 Tech Support


https://www.bldpharm.com/products/90417-53-1.html
https://www.bldpharm.com/products/90417-53-1.html
https://patents.google.com/patent/CN112778203A/en
https://www.bldpharm.com/products/90417-53-1.html
https://www.bldpharm.com/products/90417-53-1.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB3474521_EN.htm
https://cymitquimica.com/cas/43120-28-1/
https://www.bldpharm.com/products/90417-53-1.html
https://www.bldpharm.com/products/90417-53-1.html
https://m.chemicalbook.com/ProductChemicalPropertiesCB3474521_EN.htm
https://www.bldpharm.com/products/90417-53-1.html
https://www.bldpharm.com/products/90417-53-1.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12517669?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

» Steric Bulk & Flexibility: The ethylene glycol linker (-CH2CHz2-) introduces rotational freedom,
which typically disrupts the crystal lattice and lowers the melting point compared to the rigid
methyl ester.[1][2]

» Pi-Pi Stacking: The terminal phenoxy group adds an additional aromatic ring, potentially
facilitating intermolecular pi-stacking interactions with the indazole core, which would
stabilize the solid state.[1][2][3]

Projected Range: Based on homologous series of indazole esters, the flexibility of the ethyl
ether chain usually dominates, likely depressing the melting point relative to the methyl ester.[3]

o Estimated Range:120 °C — 145 °C (Solid).[3]

» Note: If the compound is an oil at room temperature (less likely for this MW), it would indicate
complete disruption of the lattice.[3]

Part 3: Experimental Protocols
Synthesis Protocol (For Standard Generation)

To determine the physical properties accurately, the compound must be synthesized with high
purity (>98%).[3]

Method: Acid Chloride Esterification This method is preferred over Fischer esterification due to
the higher reactivity required for the bulky phenoxyethanol nucleophile.[1]

Reagents:

1H-indazole-3-carboxylic acid (Starting Material)[1][2][4]

Thionyl Chloride (SOCI2)[3]

2-Phenoxyethanol[1][2]

Triethylamine (EtsN) - Base catalyst[1][2]

Dichloromethane (DCM) - Solvent[1][2]

Step-by-Step Workflow:
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 Activation: Dissolve 1H-indazole-3-carboxylic acid in anhydrous DCM. Add excess Thionyl
Chloride (1.5 eq) and reflux for 2 hours to generate the acid chloride intermediate. Evaporate
excess SOClz.

« Esterification: Re-dissolve the crude acid chloride in DCM. Cool to 0°C.[4]

» Addition: Slowly add a solution of 2-phenoxyethanol (1.1 eq) and Triethylamine (1.2 eq) in
DCM.

e Reaction: Allow to warm to room temperature and stir for 12 hours under Nitrogen
atmosphere.

o Workup: Wash with NaHCOs (sat. aq.) to remove unreacted acid. Wash with brine. Dry over
MgSOa.

 Purification: Recrystallize from Ethanol/Water or purify via column chromatography
(Hexane/Ethyl Acetate) to obtain the pure ester.[3]

Melting Point Determination Protocol

Objective: Establish the precise melting point of the synthesized CAS 763098-07-3.

o Sample Prep: Dry the recrystallized sample in a vacuum desiccator for 24 hours to remove
solvent traces (solvent depression effect).

e Loading: Pack 2-3 mm of the fine powder into a capillary tube. Ensure the sample is
compact.

o Apparatus: Use a digital melting point apparatus (e.g., Stuart SMP30) or a Thiele tube with
silicone oil.[3]

e Ramp Rate:
o Fast Ramp: 10°C/min up to 110°C.

o Slow Ramp: 1°C/min from 110°C until melting is observed.
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o Observation: Record the Onset Temperature (first liquid drop) and the Clear Point (complete
liquefaction).

o Acceptance Criteria: A range of <2°C indicates high purity.

Part 4: Visualization of Workflows
Synthesis & Characterization Logic Flow

The following diagram illustrates the critical path from raw materials to the final validated
physical property data.
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Caption: Logical workflow for the synthesis and physical characterization of 2-phenoxyethyl
1H-indazole-3-carboxylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Comprehensive Characterization Guide: 2-
Phenoxyethyl 1H-indazole-3-carboxylate[1][2]]. BenchChem, [2026]. [Online PDF]. Available
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guide-2-phenoxyethyl-1h-indazole-3-carboxylate-1-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 6/7 Tech Support


https://www.bldpharm.com/products/90417-53-1.html
https://www.bldpharm.com/products/90417-53-1.html
https://patents.google.com/patent/CN112778203A/en
https://patents.google.com/patent/CN112778203A/en
https://m.chemicalbook.com/ProductChemicalPropertiesCB3474521_EN.htm
https://cymitquimica.com/cas/43120-28-1/
https://www.bidepharm.com/products/865887-16-7.html
https://www.sigmaaldrich.com/HK/zh/product/aablocksinc/aabh9a95d6be?context=bbe
https://www.myskinrecipes.com/shop/th/ungroupable/192341-2-phenoxyethyl-1h-indazole-3-carboxylate.html
https://www.benchchem.com/product/b12517669/docs#comprehensive-characterization-guide-2-phenoxyethyl-1h-indazole-3-carboxylate-1-2
https://www.benchchem.com/product/b12517669/docs#comprehensive-characterization-guide-2-phenoxyethyl-1h-indazole-3-carboxylate-1-2
https://www.benchchem.com/product/b12517669/docs#comprehensive-characterization-guide-2-phenoxyethyl-1h-indazole-3-carboxylate-1-2
https://www.benchchem.com/product/b12517669/docs#comprehensive-characterization-guide-2-phenoxyethyl-1h-indazole-3-carboxylate-1-2
https://www.benchchem.com/product/b12517669?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12517669?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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